Cas no 2228511-03-1 (5-cyclopropyl-2-hydroxyhexanoic acid)

• Product Name: 5-cyclopropyl-2-hydroxyhexanoic acid
• CAS No: 2228511-03-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6406514
• PubChem ID: 165838335
• Update Time: 2025-05-20

5-cyclopropyl-2-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2-hydroxyhexanoic acid
• 2228511-03-1
• EN300-1731421

• Inchi： 1S/C9H16O3/c1-6(7-3-4-7)2-5-8(10)9(11)12/h6-8,10H,2-5H2,1H3,(H,11,12)
• InChI Key： QJVPFXYEUYBCCZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCC(C)C1CC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-cyclopropyl-2-hydroxyhexanoic acid

Introduction to 5-cyclopropyl-2-hydroxyhexanoic acid (CAS No. 2228511-03-1)

5-cyclopropyl-2-hydroxyhexanoic acid, with the Chemical Abstracts Service (CAS) number 2228511-03-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is characterized by its unique cyclopropyl and hydroxy functional groups, which confer it with distinct chemical and biological properties.

The molecular structure of 5-cyclopropyl-2-hydroxyhexanoic acid consists of a six-carbon chain with a cyclopropyl group attached to the fifth carbon and a hydroxyl group on the second carbon. The presence of these functional groups imparts the compound with high reactivity and versatility, making it an attractive candidate for a wide range of chemical reactions and biological studies.

In the realm of pharmaceutical research, 5-cyclopropyl-2-hydroxyhexanoic acid has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary research has indicated that 5-cyclopropyl-2-hydroxyhexanoic acid possesses anti-cancer properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that 5-cyclopropyl-2-hydroxyhexanoic acid could be further developed as a novel anticancer agent.

Beyond its therapeutic applications, 5-cyclopropyl-2-hydroxyhexanoic acid has also been investigated for its potential use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with specific properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the development of self-healing polymers. These polymers can repair themselves when damaged, making them highly valuable in applications such as coatings, adhesives, and electronic devices.

The synthesis of 5-cyclopropyl-2-hydroxyhexanoic acid typically involves multi-step processes that include the formation of the cyclopropyl group and the introduction of the hydroxyl functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common method involves the aldol condensation of cyclopropylacetaldehyde with an appropriate ketone followed by reduction and oxidation steps to introduce the hydroxyl group.

The physical and chemical properties of 5-cyclopropyl-2-hydroxyhexanoic acid have been extensively studied to understand its behavior in different environments. It is known to be soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane. The compound exhibits a melting point of approximately 70°C and is stable under standard laboratory conditions. However, it can undergo degradation when exposed to strong acids or bases, which is an important consideration for its storage and handling.

In conclusion, 5-cyclopropyl-2-hydroxyhexanoic acid (CAS No. 2228511-03-1) is a versatile compound with promising applications in pharmaceuticals, biochemistry, and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.